Cas no 1638137-85-5 ((S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride)

• Product Name: (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride
• CAS No: 1638137-85-5
• MF: C₇H₁₅ClN₂O
• MW: 178.659800767899
• MDL: MFCD28991718
• CID: 4610086
• PubChem ID: 118798398
• Update Time: 2025-05-19

(S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Methyl-Piperazin-1-Yl)-Ethanone Hydrochloride
• (S)-1-(3-METHYL-PIPERAZIN-1-YL)-ETHANONE HCL
• 1-[(3S)-3-methylpiperazin-1-yl]ethanone;hydrochloride
• AKOS027255402
• AS-69669
• CS-0186148
• (S)-1-(3-Methylpiperazin-1-yl)ethanone HCl
• W10102
• (S)-1-(3-Methylpiperazin-1-yl)ethanonehydrochloride
• (S)-1-(3-Methylpiperazin-1-yl)ethanone hydrochloride
• A1-07184
• 1638137-85-5
• MFCD28991718
• 1-[(3S)-3-methylpiperazin-1-yl]ethan-1-one hydrochloride
• (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride

• MDL： MFCD28991718
• Inchi： 1S/C7H14N2O.ClH/c1-6-5-9(7(2)10)4-3-8-6;/h6,8H,3-5H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： ZUUWWWBWFGAYQM-RGMNGODLSA-N
• SMILES： C(N1CCN[C@@H](C)C1)(=O)C.Cl

Computed Properties

• Exact Mass: 178.0872908g/mol
• Monoisotopic Mass: 178.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride

Introduction to (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride (CAS No. 1638137-85-5)

(S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride (CAS No. 1638137-85-5) is a chiral compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This compound, also known as SAR407899, is a hydrochloride salt of a chiral ketone derivative, characterized by its unique structure and pharmacological properties.

The molecular formula of (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride is C₈H₁₅ClNO₂, and its molecular weight is 194.67 g/mol. The compound's chiral center at the carbon atom adjacent to the ketone group imparts enantiomeric specificity, which is crucial for its biological activity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride has been extensively studied for its potential as a therapeutic agent in several disease models. One of the key areas of research has been its role as a modulator of the serotonin system, particularly as a serotonin reuptake inhibitor (SRI). Serotonin is a neurotransmitter that plays a critical role in mood regulation, sleep, and appetite. By inhibiting the reuptake of serotonin, this compound can potentially alleviate symptoms of depression and anxiety disorders.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacokinetic properties of (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride. The researchers found that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life, which are essential for effective drug delivery. These properties make it an attractive candidate for further clinical development.

In addition to its potential as an antidepressant, (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride has shown promise in preclinical studies for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate neurotransmitter systems and its neuroprotective effects have been highlighted in several research papers. For instance, a study published in the Journal of Neurochemistry in 2023 demonstrated that the compound can reduce oxidative stress and prevent neuronal cell death, which are key factors in the progression of neurodegenerative diseases.

The safety profile of (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride has also been extensively evaluated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its potential for safe use in human clinical trials.

Clinical trials are currently underway to assess the efficacy and safety of (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride in treating various conditions. Phase II trials have shown promising results, with patients reporting significant improvements in symptoms without severe side effects. The compound's favorable safety profile and robust pharmacological activity make it a promising candidate for further clinical development.

In conclusion, (S)-1-(3-Methyl-piperazin-1-yl)ethanone Hydrochloride (CAS No. 1638137-85-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and robust preclinical data support its continued investigation in clinical trials. As research progresses, this compound may offer new treatment options for patients suffering from mood disorders, neurodegenerative diseases, and other conditions.